Cas no 6976-82-5 (2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-)

• Product Name: 2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-
• CAS No: 6976-82-5
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 527511
• PubChem ID: 6508082
• Update Time: 2025-04-19

2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,2-cyano-3-[[[(1-methylethyl)amino]carbonyl]amino]-
• 2-cyano-3-(propan-2-ylcarbamoylamino)prop-2-enamide
• 2-Cyan-3-(N'-cyclohexyl-ureido)-acrylsaeure-amid
• 2-Cyan-3-(N'-isopropyl-ureido)-acrylsaeure-amid
• 2-cyano-3-(N'-cyclohexyl-ureido)-acrylic acid amide
• 2-cyano-3-(N'-isopropyl-ureido)-acrylic acid amide
• AC1NS6QI
• NSC24196
• NSC-24193
• 6976-82-5
• NSC24193

• Inchi： 1S/C8H12N4O2/c1-5(2)12-8(14)11-4-6(3-9)7(10)13/h4-5H,1-2H3,(H2,10,13)(H2,11,12,14)/b6-4+
• InChI Key： BRULNFQXZCEGNF-GQCTYLIASA-N
• SMILES： O=C(N/C=C(\C#N)/C(N)=O)NC(C)C

Computed Properties

• Exact Mass: 196.09616
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.01